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Compound of Interest

Compound Name: 2-Amino-5-nitrobenzoic acid

Cat. No.: B1666348 Get Quote

Technical Support Center: 2-Amino-5-
nitrobenzoic Acid
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in successfully

utilizing 2-Amino-5-nitrobenzoic acid in their experiments.

Frequently Asked Questions (FAQs)
Q1: What is 2-Amino-5-nitrobenzoic acid and what are its primary applications?

2-Amino-5-nitrobenzoic acid (CAS No: 616-79-5) is a light yellow crystalline powder with the

molecular formula C₇H₆N₂O₄.[1][2][3] It is a versatile intermediate compound widely used in the

synthesis of various organic molecules.[4] Its key applications include:

Pharmaceutical Intermediates: It serves as a crucial building block in the synthesis of active

pharmaceutical ingredients (APIs) and new drug candidates.[2][4]

Dye Synthesis: It is a precursor for a wide range of dyes used in textiles, inks, and pigments.

[2][4]

Organic Reagents: Its unique structure with amino, nitro, and carboxylic acid groups allows

for diverse reaction pathways, making it a valuable reagent in organic chemistry.[4][5]
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Q2: What are the general physical and chemical properties of 2-Amino-5-nitrobenzoic acid?

Property Value Reference

Appearance Light yellow crystalline powder [2]

Purity Typically ≥98-99% [2][4][6]

Melting Point ~270 °C (with decomposition) [2][3][7]

Molecular Weight 182.13 g/mol [1][3]

Solubility

Limited solubility in water.[2]

Soluble in polar aprotic

solvents like DMF and DMSO.

[8]

Q3: How should 2-Amino-5-nitrobenzoic acid be stored?

It should be stored in a tightly sealed container in a cool, dry, and dark place to maintain its

stability.[9]

Troubleshooting Guides
Problem 1: Poor Solubility in Reaction Solvent
Q: My 2-Amino-5-nitrobenzoic acid is not dissolving in the reaction solvent. What can I do?

A: Poor solubility is a common issue due to the compound's crystalline structure and polar

functional groups.[8] Here are several strategies to improve solubility:

Solvent Selection:

Utilize polar aprotic solvents such as Dimethylformamide (DMF), Dimethyl Sulfoxide

(DMSO), or N-Methyl-2-pyrrolidone (NMP), where it exhibits better solubility.[8]

Alcohols like methanol and ethanol can also be used, although solubility may be lower.[8]

pH Adjustment:

The molecule's solubility is highly pH-dependent.[8]
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In acidic conditions, the amino group is protonated, forming a more soluble salt.[8]

In basic conditions, the carboxylic acid group is deprotonated, also leading to a more

soluble carboxylate salt.[8]

Caution: Ensure that pH adjustments are compatible with your reaction conditions and the

stability of other reagents.

Heating:

Gently heating the mixture can significantly increase solubility.[8]

Critical: Verify the thermal stability of all reactants from their safety data sheets (SDS) to

prevent degradation.[8]

Sonication:

Using an ultrasonic bath can help break down solid particles and enhance dissolution.[8]
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Troubleshooting Poor Solubility
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Improving Low Reaction Yield
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Synthesis Workflow from 5-Nitroisatin

1. Dissolve 5-Nitroisatin
in NaOH solution at 10°C

2. Add H₂O₂ dropwise

3. Stir for 2-3 hours

4. Neutralize with acid to pH 3-4

5. Filter and wash precipitate

6. Recrystallize from ethanol

Pure 2-Amino-5-nitrobenzoic acid

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.chemicalbook.com/synthesis/2-amino-5-nitrobenzoic-acid.htm
https://www.nbinno.com/article/pharmaceutical-intermediates/properties-and-applications-of-2-amino-5-nitrobenzoic-acid-fa
https://www.sigmaaldrich.com/US/en/product/aldrich/382116
https://www.nbinno.com/pharmaceutical-intermediates/understanding-2-amino-5-nitrobenzoic-acid-a-versatile-pharmaceutical-intermediate-fa
https://www.nbinno.com/article/pharmaceutical-intermediates/exploring-2-amino-5-nitrobenzoic-acid-organic-reagent-vp
https://www.fishersci.ca/shop/products/2-amino-5-nitrobenzoic-acid-98-thermo-scientific-1/p-7080717
https://www.chemsrc.com/en/cas/616-79-5_1192167.html
https://www.benchchem.com/pdf/Troubleshooting_poor_solubility_of_2_Amino_6_methyl_4_nitrobenzoic_acid_in_reactions.pdf
https://www.chemicalbook.com/ChemicalProductProperty_US_CB4305479.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB4305479.aspx
https://www.benchchem.com/product/b1666348#troubleshooting-2-amino-5-nitrobenzoic-acid-reaction-conditions
https://www.benchchem.com/product/b1666348#troubleshooting-2-amino-5-nitrobenzoic-acid-reaction-conditions
https://www.benchchem.com/product/b1666348#troubleshooting-2-amino-5-nitrobenzoic-acid-reaction-conditions
https://www.benchchem.com/product/b1666348#troubleshooting-2-amino-5-nitrobenzoic-acid-reaction-conditions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1666348?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666348?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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